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Introduction

Iridium(1V) iodide (Irl4) is a binary chemical compound that, while noted for its potential as a
catalyst in organic chemistry, has limited direct applications in electrochemistry as a primary
active material.[1] The current body of scientific literature does not extensively document the
use of iridium(lV) iodide in electrochemical sensors, electrocatalysis, or energy storage
devices in the same way as other iridium compounds, such as iridium oxides and various
organometallic iridium complexes.

The primary role of iridium(IV) compounds in electrochemistry is often as a precursor for the
synthesis of more stable and electrochemically active materials, most notably iridium oxide
(IrOx).[2] Iridium oxides are widely recognized for their excellent catalytic activity, stability in
harsh acidic environments, and variable oxidation states (Ir(lll), Ir(1V), Ir(V)), making them
highly suitable for a range of electrochemical applications.[3][4][5]

These application notes will, therefore, focus on the established role of iridium compounds in
electrochemistry, with a particular emphasis on iridium oxides that can be derived from
iridium(IV) precursors. We will provide an overview of the key applications, relevant
experimental protocols, and a logical framework for understanding the utility of iridium
precursors in developing electrochemically active materials.
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Iridium(lV) lodide as a Precursor to
Electrochemically Active Species

The primary utility of iridium(IV) iodide in an electrochemical context is as a starting material
for the synthesis of electrochemically active iridium and iridium oxide nanoparticles and thin
films.[2] The iodide ligands can be replaced or the iridium center can be transformed under
various reaction conditions to form iridium oxides, which are the preferred species for most
electrochemical applications due to their stability and catalytic properties.

The general workflow involves the synthesis of an iridium precursor, such as iridium(IV)
iodide, followed by a deposition or conversion process to create an electrochemically active

layer on a substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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